methyl 3-pyrrolidin-3-ylpropanoate
Description
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Properties
CAS No. |
748797-09-3; 903880-86-4 |
|---|---|
Molecular Formula |
C8H15NO2 |
Molecular Weight |
157.213 |
IUPAC Name |
methyl 3-pyrrolidin-3-ylpropanoate |
InChI |
InChI=1S/C8H15NO2/c1-11-8(10)3-2-7-4-5-9-6-7/h7,9H,2-6H2,1H3 |
InChI Key |
IGDJQOWNEAVMDD-UHFFFAOYSA-N |
SMILES |
COC(=O)CCC1CCNC1 |
solubility |
not available |
Origin of Product |
United States |
Chemical Reactions Analysis
methyl 3-pyrrolidin-3-ylpropanoate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids[][1].
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to yield alcohol derivatives[][1].
Substitution: Nucleophilic substitution reactions can occur at the ester group, leading to the formation of different substituted derivatives[][1].
Scientific Research Applications
methyl 3-pyrrolidin-3-ylpropanoate has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules[][1].
Biology: This compound is utilized in the study of biological pathways and interactions due to its structural similarity to certain biological molecules[][1].
Industry: this compound is used in the production of various industrial chemicals and materials[][1].
Comparison with Similar Compounds
methyl 3-pyrrolidin-3-ylpropanoate can be compared with other similar compounds such as:
Methyl 3-(pyrrolidin-1-yl)propanoate: This compound has a similar structure but differs in the position of the pyrrolidine ring attachment[][1].
Methyl 3-(pyrrolidin-2-yl)propanoate: Another similar compound with a different substitution pattern on the pyrrolidine ring[][1].
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
